4-Fluorophenyl 4-bromo-3-methoxybenzene-1-sulfonate

• IUPAC Name: (4-fluorophenyl) 4-bromo-3-methoxybenzenesulfonate
• InChI: InChI=1S/C13H10BrFO4S/c1-18-13-8-11(6-7-12(13)14)20(16,17)19-10-4-2-9(15)3-5-10/h2-8H,1H3
• InChI Key: UEWANKKZCVHNFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)OC2=CC=C(C=C2)F)Br
• Molecular Formula: C13H10BrFO4S
• Molecular Weight: 361.19 g/mol

Description

4-Fluorophenyl 4-bromo-3-methoxybenzene-1-sulfonate is a chemical compound with the molecular formula C13H9BrFO4S. It is also known as FBMS and is used in scientific research for studying various biological and biochemical processes. This compound has gained significant attention in recent years due to its potential applications in drug discovery and development.

Scientific Research Applications

Proton Exchange Membranes for Fuel Cells

Poly(arylene ether sulfone) proton exchange membranes with flexible acid side chains have been developed using monomers containing methoxyphenyl groups derived from bromination and Suzuki coupling processes involving compounds like bis(4-fluorophenyl)sulfone. These membranes exhibit high proton conductivities and low methanol permeabilities, indicating potential for use in fuel cells. The development of these materials involves intricate synthetic pathways that leverage the unique reactivity of sulfonyl and fluorophenyl groups to achieve the desired membrane properties (Wang et al., 2012).

Organic Synthesis and Fluorophore Development

Fluorinated benzophenones and related compounds have been synthesized through iterative nucleophilic aromatic substitution, showcasing the utility of fluorophenyl derivatives in creating fluorescent materials with enhanced photostability and tunable spectroscopic properties. This research not only advances the field of organic synthesis but also contributes to the development of novel fluorophores for various scientific and industrial applications (Woydziak et al., 2012).

Advances in Polymer Science

Research into the synthesis of sulfonated poly(ether ether ketone) with pendant carboxyl groups highlights the manipulation of 4-fluorophenyl derivatives for the development of new materials with applications in direct methanol fuel cells. This work demonstrates the role of these derivatives in facilitating targeted chemical modifications to achieve specific thermal and electrical properties in polymers, underscoring the broad applicability of fluorophenyl sulfonates in materials science (Li et al., 2009).